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Compound of Interest

Compound Name: Cysteine monohydrate

Cat. No.: B606905 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with L-Cysteine Monohydrate. The following

procedures ensure safe handling, storage, and disposal of this compound in a laboratory

setting.

L-Cysteine Monohydrate is a water-soluble salt of the non-essential amino acid L-cysteine.[1]

It is recognized as a hazardous substance, causing skin irritation (Category 2), serious eye

irritation (Category 2), and potential respiratory irritation (Specific target organ toxicity - single

exposure, Category 3).[2]

Personal Protective Equipment (PPE)
To ensure safety and minimize exposure, the following personal protective equipment is

mandatory when handling L-Cysteine Monohydrate:
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PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[3][4][5]

Face Shield

Recommended when there is

a splash hazard, such as when

working with large volumes of

liquids.[6]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

suitable for incidental contact.

[6] For more prolonged

contact, thicker gloves such as

polychloroprene, butyl rubber,

or fluorocaoutchouc are

recommended.[7]

Body Protection Laboratory Coat

Standard lab coat to protect

against spills and

contamination.[4][8]

Closed-toe Shoes and Long

Pants

Minimum requirement for

working in a laboratory.[6]

Respiratory Protection Dust Mask or Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.[1]

[3] This is particularly important

when handling the powder

form to avoid inhalation of

dust.[9][10]

Experimental Protocols: Handling and Storage
Receiving and Storage:
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Upon receipt, inspect the container for any damage.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][11][12]

The recommended storage temperature is between +2°C to +30°C.[13]

Keep away from incompatible materials such as strong oxidizing agents and metals.[5][12]

[14]

The substance is sensitive to air and light.[5][12]

Handling and Use:

Preparation: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize

dust generation and accumulation.[4][8][14] Ensure that an eyewash station and safety

shower are readily accessible.[3][5]

Weighing: When weighing the powder, avoid creating dust. Use appropriate tools to handle

the solid.[11]

Dissolving: L-Cysteine Monohydrate is soluble in water.[15] When preparing solutions, add

the powder to the water slowly while stirring to avoid splashing. For applications sensitive to

oxidation, use deoxygenated water.[8]

General Hygiene: Avoid contact with skin, eyes, and clothing.[4][9] Do not eat, drink, or

smoke in the work area.[16] Wash hands thoroughly after handling the substance.[9][16]

Contaminated clothing should be removed and washed before reuse.[4]

Accidental Release and Disposal Plan
Spill Response:

Evacuate: For major spills, evacuate unnecessary personnel from the area.[17]

Ventilate: Ensure the area is well-ventilated.[9][16]

Containment: For dry spills, avoid generating dust.[7] Use a scoop or shovel to carefully

transfer the spilled material into a suitable, labeled container for disposal.[3][11] Do not use a
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water jet for cleaning.[10][11]

Cleaning: After the bulk of the material has been removed, the area can be cleaned with

water.[11] Prevent runoff from entering drains.[9][16]

Disposal:

Dispose of L-Cysteine Monohydrate and its containers in accordance with local, regional,

and national regulations.[12][14]

Do not empty into drains.[16]

Uncontaminated, empty packages can be recycled.[16] Contaminated packaging should be

handled in the same way as the substance itself.[16]

Workflow for Handling Cysteine Monohydrate

Workflow for Handling L-Cysteine Monohydrate
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Spill Response
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Caption: Workflow for the safe handling of L-Cysteine Monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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